3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(4-methoxybenzoyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C22H23NO7
• Molecular Weight: 413.4 g/mol
• IUPAC Name: (4E)-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy-(4-methoxyphenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H23NO7/c1-28-11-10-23-19(14-6-9-16(24)17(12-14)30-3)18(21(26)22(23)27)20(25)13-4-7-15(29-2)8-5-13/h4-9,12,19,24-25H,10-11H2,1-3H3/b20-18+
• InChI Key: MGJGTGROALJGEM-CZIZESTLSA-N
• Isomeric SMILES: COCCN1C(/C(=C(/C2=CC=C(C=C2)OC)\O)/C(=O)C1=O)C3=CC(=C(C=C3)O)OC
• SMILES: COCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC(=C(C=C3)O)OC

Description

3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(4-methoxybenzoyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound with potential applications in scientific research. This molecule is also known as curcumin analog 1 and is a synthetic derivative of curcumin, a natural compound found in turmeric. Curcumin has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. However, its poor bioavailability and low stability limit its therapeutic potential. Therefore, researchers have synthesized curcumin analogs to overcome these limitations.

Mechanism of Action

The mechanism of action of curcumin analog 1 is similar to that of curcumin. It acts as a potent antioxidant and anti-inflammatory agent by scavenging free radicals and inhibiting the activity of pro-inflammatory enzymes. It also modulates various signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
Curcumin analog 1 has been shown to have various biochemical and physiological effects. It has been reported to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit tumor growth. It also has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been shown to have anti-diabetic and cardioprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using curcumin analog 1 in lab experiments is its stability and bioavailability compared to curcumin. It also has a higher potency than curcumin. However, one of the limitations is its low solubility in water, which can affect its bioavailability in vivo.

Future Directions

There are several future directions for the research on curcumin analog 1. One area of research is to investigate its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. Another area of research is to improve its bioavailability and solubility in water to enhance its therapeutic potential. Additionally, the development of novel analogs based on curcumin could provide new insights into the structure-activity relationship of these compounds.

Synthesis Methods

The synthesis of curcumin analog 1 involves the reaction of curcumin with 4-methoxybenzoyl chloride and 2-methoxyethylamine in the presence of triethylamine and dichloromethane as a solvent. The product is then purified by column chromatography to obtain the pure compound. The yield of the synthesis is around 60%.

Scientific Research Applications

Curcumin analog 1 has been studied for its potential therapeutic applications in various scientific research fields. Some of the research areas include cancer, neurodegenerative diseases, diabetes, cardiovascular diseases, and inflammation.